Cas no 21327-72-0 (pyridin-3-yl(thiophen-2-yl)methanone)

• Product name: pyridin-3-yl(thiophen-2-yl)methanone
• CAS No: 21327-72-0
• MF: C₁₀H₇NOS
• MW: 189.23368
• MDL: MFCD03841023
• CID: 868229

pyridin-3-yl(thiophen-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• pyridin-3-yl(thiophen-2-yl)methanone
• 3-(2-Thenoyl)pyridine
• 2-Thienyl-3'-pyridyl ketone
• pyridin-3-yl-thiophen-2-yl-methanone
• pyridine-3-yl-thiophene-2-yl-methanone

• MDL： MFCD03841023
• Inchi： InChI=1S/C10H7NOS/c12-10(9-4-2-6-13-9)8-3-1-5-11-7-8/h1-7H
• InChI Key： OQWPFCKVCCDORA-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C(=O)C2=CC=CS2

Computed Properties

• Exact Mass: 189.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 58.20000
• LogP: 2.37410

pyridin-3-yl(thiophen-2-yl)methanone Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

pyridin-3-yl(thiophen-2-yl)methanone Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on pyridin-3-yl(thiophen-2-yl)methanone

Pyridin-3-yl(Thiophen-2-yl)Methanone: A Comprehensive Overview

Pyridin-3-yl and thiophen-2-yl are key structural components of the compound pyridin-3-yl(thiophen-2-yl)methanone, which has garnered significant attention in recent biomedical research. This compound, also known by its CAS registry number CAS NO 21327-72-0, represents a unique fusion of aromatic heterocycles that offers promising potential in various scientific domains.

The structure of pyridin-3-yl(thiophen-2-yl)methanone features a pyridine ring at the 3-position and a thiophene ring at the 2-position, connected through a methanone group. This arrangement creates a molecule with distinct electronic properties and reactivity patterns, making it a valuable subject for both fundamental research and applied applications.

Recent studies have highlighted the compound's potential in drug discovery. Its dual aromatic system provides a platform for exploring intermolecular interactions, including hydrogen bonding and π-π stacking. These properties are particularly relevant in the design of kinase inhibitors, where precise control over binding affinities is crucial.

In the realm of materials science, pyridin-3-yl(thiophen-2-yl)methanone has shown promise as a building block for organic semiconductors. The molecule's ability to facilitate charge transport through its conjugated π-systems positions it as a potential candidate for use in optoelectronic materials, such as those employed in organic light-emitting diodes (OLEDs) and field-effect transistors.

Biochemical investigations have further revealed the compound's interactions with enzyme systems. Its structure allows for selective binding to enzyme active sites, making it a subject of interest in the development of catalyst inhibitors. This is particularly relevant in metabolic engineering, where modulation of enzymatic activity can lead to improved industrial processes.

The synthesis of pyridin-3-yl(thiophen-2-yl)methanone has been optimized through various routes, including Friedel-Crafts acylation and nucleophilic substitution. These methods have been refined to enhance yield and reduce byproduct formation, aligning with modern chemical synthesis practices that emphasize sustainability and efficiency.

In summary, pyridin-3-yl(thiophen-2-yl)methanone, identified by its CAS NO 21327-72-0 registry number, stands as an important compound at the intersection of biomedical research and materials science. Its unique structural features and versatile properties make it a valuable tool for advancing both therapeutic development and technological innovation.